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Compound of Interest

Compound Name: TD-106

Cat. No.: B10814812 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of TD-106, a potent cereblon (CRBN) modulator. This document is

intended for researchers, scientists, and drug development professionals interested in targeted

protein degradation.

Chemical Structure and Properties
TD-106, with the IUPAC name 3-(5-amino-4-oxobenzo[d][1][2][3]triazin-3(4H)-yl)piperidine-2,6-

dione, is a small molecule that has garnered significant interest in the field of chemical biology

and drug discovery.[4][5]

Chemical Structure:

Table 1: Chemical and Physical Properties of TD-106
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Property Value Reference

IUPAC Name

3-(5-amino-4-oxobenzo[d][1][2]

[3]triazin-3(4H)-yl)piperidine-

2,6-dione

[4][5]

CAS Number 2250288-69-6 [1][2][3]

Molecular Formula C₁₂H₁₁N₅O₃ [1][2][3]

Molecular Weight 273.25 g/mol [1][2][3]

Appearance
Off-white to white solid or light

yellow to yellow solid
[2][6]

Purity >98% [2]

Solubility Soluble in DMSO [2]

Storage

Short term (days to weeks): 0-

4°C, dry and dark. Long term

(months to years): -20°C.

[2][6]

SMILES
NC1=CC=CC2=C1C(=O)N(N=

N2)C3CCC(=O)NC3=O
[2][3][6][7]

Mechanism of Action and Signaling Pathway
TD-106 functions as a modulator of the E3 ubiquitin ligase cereblon (CRBN).[2][6][7][8] By

binding to CRBN, TD-106 induces the recruitment of neosubstrate proteins, leading to their

ubiquitination and subsequent degradation by the proteasome. This mechanism is the

foundation of Proteolysis Targeting Chimeras (PROTACs), where a CRBN ligand like TD-106 is

linked to a ligand for a target protein, thereby hijacking the ubiquitin-proteasome system to

degrade specific proteins of interest.[1][2][3][6]

One of the key applications of TD-106 is in the degradation of the lymphoid transcription factors

Ikaros (IKZF1) and Aiolos (IKZF3), which are critical for the survival of multiple myeloma cells.

[7][9][10] The degradation of IKZF1 and IKZF3 leads to the downregulation of key oncogenes

such as c-MYC, ultimately inhibiting cancer cell proliferation.[9][10]
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Below is a diagram illustrating the signaling pathway of TD-106-mediated protein degradation.
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Caption: TD-106 mediated degradation of IKZF1/3 via the ubiquitin-proteasome system.

Biological and Pharmacological Data
TD-106 has demonstrated potent anti-proliferative and protein degradation activity in preclinical

studies.

Table 2: In Vitro Activity of TD-106

Parameter Cell Line Value Description Reference

CC₅₀

NCI-H929

(Multiple

Myeloma)

0.039 µM

Inhibits cell

proliferation after

72 hours of

treatment.

[6]

Protein

Degradation
NCI-H929

1, 10, 100, 1000

nM

Induces

degradation of

IKZF1/3.

[6]

Table 3: In Vivo Activity of TD-106

Animal
Model

Tumor
Model

Dosage
Administrat
ion

Effect Reference

Female SCID

Mice

TMD-8

Xenograft
50 mg/kg

Intraperitonea

l, q.d. for 14

days

Inhibited

tumor growth.
[6]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below. These protocols are

based on standard laboratory procedures and the available information for TD-106.

Cell Proliferation Assay (WST-1)
This protocol describes a method to assess the anti-proliferative effect of TD-106 on the NCI-

H929 multiple myeloma cell line using a WST-1 assay.
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WST-1 Cell Proliferation Assay Workflow

1. Cell Seeding
Seed NCI-H929 cells into a 96-well plate.

2. Compound Treatment
Add varying concentrations of TD-106 (e.g., 0.1 nM to 100 µM).

3. Incubation
Incubate for 72 hours at 37°C, 5% CO₂.

4. WST-1 Reagent Addition
Add WST-1 reagent to each well.

5. Final Incubation
Incubate for 1-4 hours.

6. Absorbance Measurement
Measure absorbance at 450 nm using a microplate reader.

7. Data Analysis
Calculate CC₅₀ value.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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